Methyl 4,7-dichloro-8-fluoroquinoline-2-carboxylate
Overview
Description
Methyl 4,7-dichloro-8-fluoroquinoline-2-carboxylate is a chemical compound with the CAS Number: 1150164-82-1 . It has a molecular weight of 274.08 and a molecular formula of C11H6Cl2FNO2 . The compound is used for proteomics research .
Molecular Structure Analysis
The InChI code for Methyl 4,7-dichloro-8-fluoroquinoline-2-carboxylate is 1S/C11H6Cl2FNO2/c1-17-11(16)8-4-7(13)5-2-3-6(12)9(14)10(5)15-8/h2-4H,1H3 . This code provides a specific representation of the molecule’s structure.Physical And Chemical Properties Analysis
The physical and chemical properties of Methyl 4,7-dichloro-8-fluoroquinoline-2-carboxylate include a molecular weight of 274.1 and a molecular formula of C11H6Cl2FNO2 .Scientific Research Applications
Drug Development
This compound’s structure makes it valuable for creating pharmaceuticals, particularly due to quinolines’ wide range of pharmacological activities, including antiviral, antibacterial, antifungal, antitumor, and anti-inflammatory properties .
Biological Systems Study
Chemical Synthesis
Agricultural Chemicals
Quinolines, including derivatives like this compound, are used in agriculture as pesticides and herbicides due to their effectiveness against various pests and weeds .
Disease Treatment Research
Researchers are exploring quinolines for treating diseases such as malaria, cancer, and Alzheimer’s disease, indicating potential applications for this compound in medical research .
Bio-organic and Bio-organometallic Chemistry
This compound is employed in research related to bio-organic and bio-organometallic processes, which are essential for understanding the chemistry of life and creating new materials .
properties
IUPAC Name |
methyl 4,7-dichloro-8-fluoroquinoline-2-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H6Cl2FNO2/c1-17-11(16)8-4-7(13)5-2-3-6(12)9(14)10(5)15-8/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FGNDUPGXGVRKMJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=NC2=C(C=CC(=C2F)Cl)C(=C1)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H6Cl2FNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50674972 | |
Record name | Methyl 4,7-dichloro-8-fluoroquinoline-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50674972 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
274.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4,7-dichloro-8-fluoroquinoline-2-carboxylate | |
CAS RN |
1150164-82-1 | |
Record name | 2-Quinolinecarboxylic acid, 4,7-dichloro-8-fluoro-, methyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1150164-82-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Methyl 4,7-dichloro-8-fluoroquinoline-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50674972 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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